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Compound of Interest

Compound Name: Chimaphilin

Cat. No.: B162187 Get Quote

Introduction

Chimaphilin, a 2,7-dimethyl-1,4-naphthoquinone, is a primary bioactive compound isolated

from Chimaphila umbellata.[1][2] This plant has been traditionally used by First Nations peoples

of eastern Canada for its medicinal properties, including its antifungal activity.[1][2] In-vitro

studies have confirmed that chimaphilin possesses a broad range of antifungal activities

against various fungal pathogens.[1][2] These application notes provide detailed protocols for

the in-vitro evaluation of chimaphilin's antifungal efficacy, guidance on data interpretation, and

an overview of its potential mechanism of action.

Mechanism of Action

While the precise mechanism of action is not fully elucidated, research suggests that

chimaphilin targets multiple cellular processes in fungi.[2][3] Studies using gene deletion

mutants of Saccharomyces cerevisiae indicate that chimaphilin's targets include pathways

involved in cell wall biogenesis and transcription.[1] A proposed mechanism involves the

disruption of the fungal cell wall, interference with transcription processes, and impairment of

mitochondrial functions.[3]
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A critical signaling pathway in many fungi that governs cell wall integrity, morphogenesis, and

virulence is the Ras1-cAMP-Efg1 pathway. Given that chimaphilin is suggested to affect cell

wall biogenesis, this pathway represents a plausible target for its antifungal activity. Disruption

of this pathway can inhibit biofilm formation and hyphal development, which are crucial for

fungal pathogenicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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